(Z)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-((3-methoxyphenyl)amino)acrylonitrile

• IUPAC Name: (Z)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-3-(3-methoxyanilino)prop-2-enenitrile
• InChI: InChI=1S/C21H19N3OS/c1-3-15-7-9-16(10-8-15)20-14-26-21(24-20)17(12-22)13-23-18-5-4-6-19(11-18)25-2/h4-11,13-14,23H,3H2,1-2H3/b17-13-
• InChI Key: WIZKSLCCDHSFCS-LGMDPLHJSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=CC(=CC=C3)OC)C#N
• Isomeric SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)/C(=C\NC3=CC(=CC=C3)OC)/C#N
• Molecular Formula: C21H19N3OS
• Molecular Weight: 361.5 g/mol

Description

(Z)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-((3-methoxyphenyl)amino)acrylonitrile is a chemical compound that has been attracting a lot of attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Optoelectronic Applications

Research on thiophene dyes, closely related to the chemical structure , has shown significant potential for applications in optoelectronic devices. For instance, donor-acceptor substituted thiophene dyes have been designed, synthesized, and characterized for their enhanced nonlinear optical limiting behavior, making them useful in protecting human eyes and optical sensors, as well as stabilizing light sources in optical communications. These findings underscore the value of such compounds in the development of photonic or optoelectronic devices due to their excellent optical limiting performance (Anandan et al., 2018).

Antimicrobial Properties

Some derivatives of thiazole, a core component of the compound , have been investigated for their thermal and antimicrobial properties. A novel methacrylic monomer containing thiazole groups was polymerized and copolymerized with acrylonitrile, leading to cationic antimicrobial polymers. These polymers exhibited activity against a variety of Gram-positive and Gram-negative bacteria, as well as yeast, highlighting their potential as antimicrobial coatings or in antimicrobial releasing applications (Cuervo-Rodríguez et al., 2019).

Pharmaceutical Precursors

Thiazole and its derivatives have also been explored as precursors in the synthesis of pharmaceutical compounds. For example, practical preparation methods for Z-isomers of certain thiazole derivatives have been developed as side chains for the fourth generation of cephem antibiotics, indicating the significance of such structures in medicinal chemistry and drug development (Tatsuta et al., 1994).